1-[1-(4-Chlorophenyl)cyclopropyl]ethanamine mechanism of action
1-[1-(4-Chlorophenyl)cyclopropyl]ethanamine mechanism of action
An In-Depth Technical Guide to the Mechanism of Action of Dasotraline (1-[1-(4-Chlorophenyl)cyclopropyl]ethanamine)
Introduction
Dasotraline, chemically known as 1-[1-(4-Chlorophenyl)cyclopropyl]ethanamine, is a novel psychoactive compound that has been the subject of significant research for its potential therapeutic applications in neuropsychiatric disorders. This technical guide provides a comprehensive overview of the mechanism of action of Dasotraline, intended for researchers, scientists, and professionals in the field of drug development. The unique pharmacological profile of Dasotraline, characterized by its slow absorption and long elimination half-life, sets it apart from other agents in its class and warrants a detailed examination of its molecular and systemic effects.
Pharmacological Profile
Pharmacodynamics: A Triple Reuptake Inhibitor
The primary mechanism of action of Dasotraline is the inhibition of the reuptake of three key neurotransmitters in the central nervous system: serotonin, norepinephrine, and dopamine.[1] This action classifies Dasotraline as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). By blocking the respective transporter proteins—the serotonin transporter (SERT), the norepinephrine transporter (NET), and the dopamine transporter (DAT)—Dasotraline effectively increases the concentration of these neurotransmitters in the synaptic cleft, thereby enhancing and prolonging their signaling.
Preclinical studies have demonstrated that Dasotraline is a potent and balanced inhibitor of all three transporters.[1] However, there is a noted preference for the dopamine and norepinephrine transporters over the serotonin transporter.[2]
Table 1: In Vitro Binding Affinities (IC50) of Dasotraline for Monoamine Transporters
| Transporter | IC50 (nM) - Source 1[3] | IC50 (nM) - Source 2[4] |
| Dopamine Transporter (DAT) | 4 | 3 |
| Norepinephrine Transporter (NET) | 6 | 4 |
| Serotonin Transporter (SERT) | 11 | 15 |
In vivo electrophysiological studies have further elucidated the functional consequences of this triple reuptake inhibition. Acute administration of Dasotraline has been shown to dose-dependently decrease the spontaneous firing rate of norepinephrine neurons in the locus coeruleus, dopamine neurons in the ventral tegmental area, and serotonin neurons in the dorsal raphe.[3] This effect is mediated by the activation of α2, D2, and 5-HT1A autoreceptors, respectively, as a result of the increased synaptic concentrations of their corresponding neurotransmitters.[3] Notably, Dasotraline exhibits a predominant inhibitory effect on the firing rate of norepinephrine neurons.[3]
Furthermore, in vivo microdialysis studies in rats have confirmed that Dasotraline administration leads to sustained increases in the extracellular concentrations of dopamine and norepinephrine in brain regions such as the prefrontal cortex and striatum.[2]
Pharmacokinetics: A Profile of Sustained Exposure
Dasotraline is distinguished by its unique pharmacokinetic profile, characterized by slow absorption and a remarkably long elimination half-life.[5][6] In clinical studies with patient populations being treated for Attention-Deficit/Hyperactivity Disorder (ADHD), Dasotraline exhibited a mean apparent half-life of approximately 47 hours.[2][5] This prolonged half-life allows for the achievement of stable, steady-state plasma concentrations with once-daily dosing, typically within 10 days of initiating treatment.[2][5]
The pharmacokinetic properties of Dasotraline have been described by a one-compartment model with a dual elimination pathway, involving both linear and nonlinear components.[5] This profile of slow absorption and elimination is a key feature that differentiates Dasotraline from other stimulant and non-stimulant medications.[6] The maintenance of constant, steady-state inhibition of dopamine and norepinephrine reuptake over a 24-hour dosing interval has been proposed as a novel therapeutic approach for the management of ADHD symptoms.[5][6]
Molecular Mechanism of Action: A Deeper Dive
Dasotraline exerts its effects by directly interacting with the monoamine transporter proteins. These transporters are responsible for clearing neurotransmitters from the synaptic cleft, thereby terminating their signal. By binding to these transporters, Dasotraline allosterically inhibits their function, preventing the reuptake of dopamine, norepinephrine, and serotonin.
The increased availability of these neurotransmitters in the synapse leads to enhanced activation of postsynaptic receptors. Additionally, the elevated synaptic neurotransmitter levels result in the activation of presynaptic autoreceptors, which function as a negative feedback mechanism to regulate neuronal firing and neurotransmitter release.
Experimental Elucidation of the Mechanism of Action
The understanding of Dasotraline's mechanism of action is built upon a foundation of rigorous preclinical and clinical research. The following are representative protocols for key experimental methodologies used to characterize its pharmacological properties.
Protocol 1: In Vitro Radioligand Binding Assays
Objective: To determine the binding affinity (Ki) and inhibitory potency (IC50) of Dasotraline for the human dopamine, norepinephrine, and serotonin transporters.
Methodology:
-
Preparation of Cell Membranes: Stably transfected human embryonic kidney (HEK293) cells expressing the human DAT, NET, or SERT are cultured and harvested. The cells are then lysed, and the cell membranes are isolated by centrifugation.
-
Radioligand Binding: The cell membranes are incubated with a specific radioligand for each transporter (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, and [³H]citalopram for SERT) in the presence of varying concentrations of Dasotraline.
-
Separation and Scintillation Counting: The bound and free radioligand are separated by rapid filtration through glass fiber filters. The filters are then washed, and the amount of bound radioactivity is quantified using a liquid scintillation counter.
-
Data Analysis: The data are analyzed using nonlinear regression to determine the IC50 value, which is the concentration of Dasotraline that inhibits 50% of the specific binding of the radioligand. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.
Protocol 2: In Vivo Microdialysis
Objective: To measure the effect of Dasotraline on extracellular concentrations of dopamine, norepinephrine, and serotonin in specific brain regions of freely moving animals.
Methodology:
-
Surgical Implantation: A microdialysis probe is stereotaxically implanted into the brain region of interest (e.g., prefrontal cortex or striatum) of an anesthetized rat.
-
Perfusion and Sample Collection: After a recovery period, the probe is perfused with artificial cerebrospinal fluid at a constant flow rate. The dialysate, containing extracellular fluid from the brain, is collected at regular intervals.
-
Dasotraline Administration: A baseline level of neurotransmitters is established, after which Dasotraline is administered systemically (e.g., via intraperitoneal injection).
-
Neurotransmitter Analysis: The collected dialysate samples are analyzed using high-performance liquid chromatography with electrochemical detection (HPLC-ED) to quantify the concentrations of dopamine, norepinephrine, and serotonin and their metabolites.
-
Data Analysis: The neurotransmitter concentrations are expressed as a percentage of the baseline levels and plotted over time to assess the magnitude and duration of the effect of Dasotraline.
Clinical Implications and Therapeutic Rationale
Dasotraline has been investigated in clinical trials for the treatment of ADHD and Binge-Eating Disorder (BED).[7][8][9] The therapeutic rationale for its use in these conditions is directly linked to its mechanism of action.
-
ADHD: The core symptoms of ADHD are thought to be associated with dysregulation of dopamine and norepinephrine signaling in the prefrontal cortex. By increasing the levels of these neurotransmitters, Dasotraline is hypothesized to improve attention, focus, and impulse control. Clinical trials have shown a small-to-medium effect size in reducing ADHD symptoms compared to placebo.[10]
-
Binge-Eating Disorder: The neurobiology of BED is complex but is believed to involve alterations in brain reward pathways, which are heavily modulated by dopamine. By enhancing dopaminergic and serotonergic neurotransmission, Dasotraline may help to regulate appetite, reduce cravings, and improve impulse control related to binge eating. Studies have demonstrated that Dasotraline can be an efficacious and generally well-tolerated treatment for moderate-to-severe BED.[11][12]
The most common adverse events reported in clinical trials, such as insomnia, dry mouth, decreased appetite, and anxiety, are also consistent with the known effects of increased monoaminergic activity.[10][11] It is important to note that the development of Dasotraline for ADHD was discontinued by the manufacturer.[10]
Conclusion
Dasotraline (1-[1-(4-Chlorophenyl)cyclopropyl]ethanamine) is a serotonin-norepinephrine-dopamine reuptake inhibitor with a distinct pharmacokinetic profile of slow absorption and a long elimination half-life. Its mechanism of action involves the potent and balanced inhibition of DAT, NET, and SERT, leading to increased synaptic concentrations of their respective neurotransmitters. This, in turn, modulates neuronal firing rates through autoreceptor feedback mechanisms. The unique pharmacokinetics of Dasotraline allow for sustained and stable exposure with once-daily dosing, which has been explored for therapeutic benefit in ADHD and BED. A thorough understanding of its mechanism of action is crucial for the continued exploration of its therapeutic potential and for the development of future novel treatments for neuropsychiatric disorders.
References
-
Dasotraline | C16H15Cl2N | CID 9947999 - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved March 8, 2026, from [Link]
-
dasotraline | Ligand page - IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved March 8, 2026, from [Link]
-
McElroy, S. L., Hudson, J. I., Grilo, C. M., et al. (2020). Efficacy and Safety of Dasotraline in Adults With Binge-Eating Disorder: A Randomized, Placebo-Controlled, Flexible-Dose Clinical Trial. The Journal of Clinical Psychiatry, 81(5), 19m13068. Retrieved from [Link]
-
Guerdjikova, A. I., Mori, N., Casuto, L. S., et al. (2020). Efficacy and safety of dasotraline in adults with binge-eating disorder: a randomized, placebo-controlled, fixed-dose clinical trial. CNS Spectrums, 25(6), 777-786. Retrieved from [Link]
-
Koblan, K. S., Hopkins, S. C., Sarma, K., et al. (2015). Pharmacokinetics and Exposure-Response Relationships of Dasotraline in the Treatment of Attention-Deficit/Hyperactivity Disorder in Adults. Clinical Drug Investigation, 35(12), 775-785. Retrieved from [Link]
-
Findling, R. L., Goldman, R., Kaul, I., et al. (2015). Dasotraline for the Treatment of Attention-Deficit/Hyperactivity Disorder: A Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Trial in Adults. Neuropsychopharmacology, 40(12), 2898-2906. Retrieved from [Link]
-
A Study to Evaluate a Drug (Dasotraline) on the Safety, Effectiveness and How Well the Body Tolerates it, in Adults With Moderate to Severe Binge Eating Disorder. (2020). ClinicalTrials.gov. Retrieved from [Link]
-
Meta-analysis Associates Dasotraline with Some Reduction in ADHD Symptoms. (2024). ADHD Roller Coaster. Retrieved from [Link]
-
Dasotraline Adult ADHD Study. (2016). ClinicalTrials.gov. Retrieved from [Link]
-
In vitro and in vivo pharmacological characterization of dasotraline, a dual dopamine and norepinephrine transporter inhibitor in vivo. (n.d.). ResearchGate. Retrieved March 8, 2026, from [Link]
-
Koblan, K. S., Hopkins, S. C., Sarma, K., et al. (2015). Pharmacokinetics and Exposure-Response Relationships of Dasotraline in the Treatment of Attention-Deficit/Hyperactivity Disorder. ProQuest. Retrieved from [Link]
Sources
- 1. Dasotraline | C16H15Cl2N | CID 9947999 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Dasotraline for the Treatment of Attention-Deficit/Hyperactivity Disorder: A Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Trial in Adults - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Pharmacokinetics and Exposure-Response Relationships of Dasotraline in the Treatment of Attention-Deficit/Hyperactivity Disorder in Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Pharmacokinetics and Exposure-Response Relationships of Dasotraline in the Treatment of Attention-Deficit/Hyperactivity Disorder in Adults - ProQuest [proquest.com]
- 7. dasotraline | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- 8. ClinicalTrials.gov [clinicaltrials.gov]
- 9. ClinicalTrials.gov [clinicaltrials.gov]
- 10. Meta-analysis Associates Dasotraline with Some Reduction in ADHD Symptoms [adhdevidence.org]
- 11. psychiatrist.com [psychiatrist.com]
- 12. Efficacy and safety of dasotraline in adults with binge-eating disorder: a randomized, placebo-controlled, fixed-dose clinical trial | CNS Spectrums | Cambridge Core [cambridge.org]
